Cas no 643094-19-3 (BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER)

• Product Name: BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER
• CAS No: 643094-19-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 3388944
• PubChem ID: 22171591
• Update Time: 2025-11-07

BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER
• Methyl 4-bromo-2-isopropylbenzoate
• 4-Bromo-2-isopropyl-benzoic acid methyl ester
• MFCD30295010
• ZFTSUORKCBSJDC-UHFFFAOYSA-N
• 643094-19-3
• SCHEMBL3192341
• AT28895
• methyl 4-bromo-2-propan-2-ylbenzoate
• CS-0192988
• DB-087645

• Inchi： 1S/C11H13BrO2/c1-7(2)10-6-8(12)4-5-9(10)11(13)14-3/h4-7H,1-3H3
• InChI Key： ZFTSUORKCBSJDC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(Br)C=C1C(C)C

Computed Properties

• Exact Mass: 256.01
• Monoisotopic Mass: 256.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.6

Additional information on BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER

Recent Advances in the Study of BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER (CAS: 643094-19-3)

BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER (CAS: 643094-19-3) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound, characterized by its brominated and isopropyl-substituted benzoate structure, has been the subject of recent studies exploring its biological activity, synthetic pathways, and therapeutic potential.

Recent literature highlights the role of this compound as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Its unique structural features, including the bromine atom and the isopropyl group, make it a versatile building block for the development of novel bioactive compounds. Researchers have investigated its utility in the synthesis of anti-inflammatory, antimicrobial, and anticancer agents, leveraging its reactivity and functional group compatibility.

One of the most notable findings in recent studies is the compound's potential as a precursor in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The bromine atom in the compound provides a handle for further functionalization, enabling the introduction of diverse pharmacophores that can enhance binding affinity and selectivity toward specific kinase targets.

In addition to its synthetic applications, BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER has been evaluated for its direct biological effects. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory activity against certain bacterial strains, raising the possibility of its use as an antimicrobial agent. However, further research is needed to elucidate its mechanism of action and optimize its efficacy and safety profile.

The synthesis of this compound has also been a focus of recent research, with efforts directed toward improving yield, scalability, and environmental sustainability. Green chemistry approaches, such as the use of catalytic methods and solvent-free conditions, have been explored to minimize waste and reduce the environmental impact of its production. These advancements are critical for ensuring the compound's viability as a commercial and pharmaceutical intermediate.

Despite the promising findings, challenges remain in the development and application of BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER. Issues such as stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential in therapeutic applications.

In conclusion, BENZOIC ACID, 4-BROMO-2-(1-METHYLETHYL)-, METHYL ESTER (CAS: 643094-19-3) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its structural versatility and biological activity make it a promising candidate for further investigation and development. Continued research efforts will be crucial in unlocking its full potential and translating laboratory findings into clinically relevant therapies.